Cas no 958030-45-0 ((2S,6R)-1,2,6-trimethylpiperazine2,2,2-trifluoroacetate)

• Product Name: (2S,6R)-1,2,6-trimethylpiperazine2,2,2-trifluoroacetate
• CAS No: 958030-45-0
• MF: C₉H₁₇F₃N₂O₂
• MW: 242.238692998886
• MDL: MFCD31556096
• CID: 4661938
• Update Time: 2025-06-22

(2S,6R)-1,2,6-trimethylpiperazine2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (2S,6R)-1,2,6-trimethylpiperazine2,2,2-trifluoroacetate
• 2,2,2-Trifluoroacetic acid cis-1,2,6-trimethylpiperazine

• MDL： MFCD31556096
• Inchi： 1S/C7H16N2.C2HF3O2/c1-6-4-8-5-7(2)9(6)3;3-2(4,5)1(6)7/h6-8H,4-5H2,1-3H3;(H,6,7)/t6-,7+;
• InChI Key： VYSJZIKQRMSSBA-UKMDXRBESA-N
• SMILES： C(F)(F)(F)C(=O)O.CN1[C@H](CNC[C@H]1C)C

Additional information on (2S,6R)-1,2,6-trimethylpiperazine2,2,2-trifluoroacetate

Introduction to (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate (CAS No. 958030-45-0)

(2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate (CAS No. 958030-45-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperazine, a versatile heterocyclic amine that plays a crucial role in the development of various therapeutic agents. The addition of the 2,2,2-trifluoroacetate group imparts unique chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

The chiral nature of (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate is particularly noteworthy. Chirality is a fundamental concept in organic chemistry and biochemistry, where the spatial arrangement of atoms in a molecule can significantly influence its biological activity. In this case, the (S) and (R) designations indicate the specific stereochemistry at the chiral centers of the molecule. This stereochemical configuration can affect how the compound interacts with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential applications of (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antidepressant and anxiolytic properties. The mechanism of action is believed to involve modulation of serotonin and dopamine neurotransmission pathways. These findings suggest that (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate could be a valuable lead compound for the development of novel psychiatric medications.

In addition to its potential as a therapeutic agent, (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate has also been explored for its use in drug delivery systems. The trifluoroacetate group can enhance the solubility and stability of the compound in aqueous environments. This property is particularly useful for improving the bioavailability and pharmacokinetic profile of drugs. Researchers at the University of California have demonstrated that encapsulating this compound in liposomes can significantly enhance its delivery to target tissues while minimizing systemic side effects.

The synthesis of (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate involves several steps that require precise control over reaction conditions to ensure the correct stereochemical configuration. One common synthetic route involves the asymmetric synthesis of the piperazine core followed by selective alkylation and trifluoroacetylation steps. Advanced techniques such as chiral catalysts and enantioselective reagents are often employed to achieve high enantiomeric purity.

The pharmacological properties of (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively bind to specific receptors involved in neurotransmitter regulation. In vivo studies using animal models have further confirmed its efficacy in reducing symptoms of depression and anxiety without significant adverse effects.

Beyond its therapeutic applications, (2S,6R)-1,2,6-trimethylpiperazine 2,2,2-trifluoroacetate has also been investigated for its potential as a research tool in neuroscience. Its ability to modulate neurotransmitter systems makes it a valuable probe for studying neural circuits and pathways involved in mood disorders. Researchers at Harvard Medical School have used this compound to investigate the role of specific brain regions in mediating antidepressant responses.

In conclusion,(2S,6R)-1，，，，，，，，，，，，，，，，，，，1，，，，，1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine 1-TrimethylPiperazine (CAS No. 958030-45-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent and research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses.